7-methyl-N-(3-methylphenyl)-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide
Description
7-methyl-N-(3-methylphenyl)-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide, also known as MMP-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide, is a novel synthetic compound with a variety of potential applications in the field of scientific research. The compound has been studied for its potential to act as a therapeutic agent, as well as for its potential for use in biochemical and physiological research.
Scientific Research Applications
- CHEMBL4969597 exhibits promising anticancer potential. Researchers have explored its effects on various cancer cell lines, including breast, lung, and colon cancer. Mechanistic studies suggest that it interferes with cell cycle progression, induces apoptosis, and inhibits tumor growth .
- Inflammation plays a crucial role in various diseases. Studies have investigated CHEMBL4969597 as a potential anti-inflammatory agent. It modulates key inflammatory pathways, such as NF-κB and COX-2, which could be relevant for conditions like rheumatoid arthritis and inflammatory bowel disease .
- Neurodegenerative disorders, such as Alzheimer’s and Parkinson’s diseases, are characterized by neuronal damageCHEMBL4969597 has shown neuroprotective properties by reducing oxidative stress, enhancing mitochondrial function, and promoting neuronal survival .
- The emergence of antibiotic-resistant bacteria necessitates novel antimicrobial agents. CHEMBL4969597 has demonstrated antibacterial activity against both Gram-positive and Gram-negative bacteria. Researchers are exploring its potential as an alternative to conventional antibiotics .
- Cardiovascular diseases remain a global health concern. CHEMBL4969597 has been investigated for its effects on blood vessels, platelet aggregation, and cardiac function. It may have implications in managing hypertension, thrombosis, and ischemic heart disease .
- Metabolic syndrome, diabetes, and obesity are interconnected conditions. CHEMBL4969597 has been studied for its impact on glucose metabolism, lipid homeostasis, and adipocyte function. It could potentially contribute to novel therapeutic strategies for metabolic disorders .
Anticancer Activity
Anti-Inflammatory Properties
Neuroprotective Effects
Antibacterial Activity
Cardiovascular Applications
Metabolic Disorders
These diverse applications highlight the versatility of CHEMBL4969597 and underscore its potential for future drug development. Researchers continue to explore its mechanisms of action and evaluate its safety and efficacy in preclinical and clinical studies . If you need further details or additional fields, feel free to ask! 😊
properties
IUPAC Name |
7-methyl-N-(3-methylphenyl)-4-oxo-1H-1,8-naphthyridine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O2/c1-10-4-3-5-12(8-10)20-17(22)14-9-18-16-13(15(14)21)7-6-11(2)19-16/h3-9H,1-2H3,(H,20,22)(H,18,19,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FQASGMWRLBCVKF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)C2=CNC3=C(C2=O)C=CC(=N3)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-methyl-4-oxo-N-(m-tolyl)-1,4-dihydro-1,8-naphthyridine-3-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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